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Compound of Interest

Compound Name: Ethyl 4-(4-oxocyclohexyl)benzoate

Cat. No.: B1602899

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the physicochemical properties of
Ethyl 4-(4-oxocyclohexyl)benzoate, a compound of interest in various research and
development applications.

Physicochemical Data

The fundamental molecular properties of Ethyl 4-(4-oxocyclohexyl)benzoate are summarized
below. These data are critical for experimental design, analytical method development, and
computational modeling.

Property Value Source
Molecular Formula C15H1803 [1][2]
Molecular Weight 246.30 g/mol [1]

CAS Registry Number 433211-87-1 [1][2]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Ethyl 4-(4-
oxocyclohexyl)benzoate are typically proprietary or published in peer-reviewed literature.
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Researchers should consult relevant chemical synthesis databases and scientific journals for
specific methodologies. A general workflow for characterization would involve:

e Synthesis: Organic synthesis routes, often involving esterification and cyclohexanone
functionalization.

« Purification: Techniques such as column chromatography or recrystallization to achieve high
purity.

 Structural Elucidation: Spectroscopic methods including *H NMR, 8C NMR, and Mass
Spectrometry to confirm the chemical structure.

o Purity Analysis: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography
(GC) to determine the purity of the compound.

Logical Relationship Diagram

The following diagram illustrates the relationship between the compound's name and its
fundamental chemical properties.
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Caption: Chemical Identity of Ethyl 4-(4-oxocyclohexyl)benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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oxocyclohexyl)benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602899#ethyl-4-4-oxocyclohexyl-benzoate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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